9-(2-Chloro-6-fluorobenzyl)-6-methylaminopurine
Overview
Description
9-(2-Chloro-6-fluorobenzyl)-6-methylaminopurine, also known as CFP or PD184352, is a small molecule inhibitor of extracellular signal-regulated kinase (ERK). ERK is a protein kinase that plays a crucial role in cell signaling pathways, and its dysregulation has been implicated in various diseases, including cancer. CFP has been extensively studied for its potential as a therapeutic agent in cancer treatment.
Scientific Research Applications
Anticoccidial Activity : 9-(2-Chloro-6-fluorobenzyl)-6-methylaminopurine demonstrated remarkable anticoccidial activity against Eimeria tenella, E. acervulina, and E. maxima in battery trials using White Leghorn male chicks. The compound was effective in improving body weight gain and reducing clinical signs of infection at dietary levels of 60-100 ppm (Matsuno, 1986).
Synthesis Methods : Research has been conducted on the synthesis of 9-(2-Chloro-6-fluorobenzyl)-6-methylaminopurine, exploring various methods and precursors for its preparation, highlighting the compound's chemical versatility and potential for modification (Kelley & McLean, 1986).
Antirhinovirus Activity : The compound and its analogues have shown potential as antirhinovirus agents. Variants of 9-(2-Chloro-6-fluorobenzyl)-6-methylaminopurine exhibited notable activity against rhinovirus serotypes, suggesting potential in treating respiratory infections (Kelley et al., 1990).
Anticonvulsant Activity : Analogs of 9-(2-Chloro-6-fluorobenzyl)-6-methylaminopurine, with modifications to the imidazole ring, were synthesized and tested for their anticonvulsant properties. These analogues showed varying levels of activity against seizures induced in rats, highlighting the compound's potential in neurological research (Kelley et al., 1995).
Antimicrobial Evaluation : The compound and its derivatives were evaluated for antimicrobial activities against various bacteria, including Staphylococcus aureus and Escherichia coli. Some derivatives showed promising antibacterial and antifungal properties (Tunçbilek et al., 2009).
HIV-1 Inhibitory Activity : Research on the effects of 9-(2-Chloro-6-fluorobenzyl)-6-methylaminopurine in HIV-1 infected cells and HIV-1 reverse transcriptase enzymes revealed significant inhibitory activity, particularly against certain HIV-1 mutants, suggesting its potential in antiviral therapies (Rotili et al., 2014).
properties
IUPAC Name |
9-[(2-chloro-6-fluorophenyl)methyl]-N-methylpurin-6-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClFN5/c1-16-12-11-13(18-6-17-12)20(7-19-11)5-8-9(14)3-2-4-10(8)15/h2-4,6-7H,5H2,1H3,(H,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAEPQHITLRNBPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C2C(=NC=N1)N(C=N2)CC3=C(C=CC=C3Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClFN5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40220366 | |
Record name | 9-(2-Chloro-6-fluorobenzyl)-6-methylaminopurine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40220366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
70091-21-3 | |
Record name | 9-(2-Chloro-6-fluorobenzyl)-6-methylaminopurine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070091213 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9-(2-Chloro-6-fluorobenzyl)-6-methylaminopurine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40220366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.